N-(4-methylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea

• IUPAC Name: 1-(4-methylphenyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C17H27N3S/c1-12-6-8-13(9-7-12)18-15(21)19-14-10-16(2,3)20-17(4,5)11-14/h6-9,14,20H,10-11H2,1-5H3,(H2,18,19,21)
• InChI Key: BYVLBFYKCXKNGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC2CC(NC(C2)(C)C)(C)C
• Molecular Formula: C17H27N3S
• Molecular Weight: 305.5 g/mol

Description

N-(4-methylphenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly known as MTUT and has been synthesized through various methods. The purpose of

Mechanism of Action

MTUT exerts its pharmacological effects through various mechanisms, including the inhibition of oxidative stress, the modulation of inflammatory pathways, and the regulation of apoptosis. MTUT has been shown to inhibit the activity of various enzymes, including cyclooxygenase and lipoxygenase. It has also been shown to regulate the expression of various genes involved in inflammation and apoptosis.
Biochemical and Physiological Effects:
MTUT has been shown to possess various biochemical and physiological effects, including the inhibition of lipid peroxidation, the reduction of oxidative stress, and the modulation of inflammatory pathways. It has also been shown to possess radioprotective effects by reducing the levels of reactive oxygen species and enhancing the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

MTUT has several advantages for lab experiments, including its stability and low toxicity. However, its solubility in water is limited, which can pose a challenge for certain experiments.

Future Directions

MTUT has several potential future directions for research. One area of interest is the development of MTUT derivatives with improved pharmacological properties. Another potential direction is the investigation of MTUT's potential use as a radioprotective agent. Additionally, further studies are needed to elucidate the precise mechanisms by which MTUT exerts its pharmacological effects.

Synthesis Methods

MTUT can be synthesized through various methods, including the reaction of 4-methylphenyl isothiocyanate with 2,2,6,6-tetramethylpiperidine. Another method involves the reaction of 4-methylphenyl isothiocyanate with 2,2,6,6-tetramethyl-4-piperidinol. The resulting product is then treated with hydrochloric acid to obtain MTUT.

Scientific Research Applications

MTUT has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and toxicology. It has been shown to possess antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. MTUT has also been studied for its potential use as a radioprotective agent.